Cas no 63262-06-6 (1,4-Dibromo-2,5-diiodobenzene)

1,4-Dibromo-2,5-diiodobenzene is a halogenated aromatic compound with a molecular formula of C₆H₂Br₂I₂. This derivative of benzene features bromine and iodine atoms at the 1,4 and 2,5 positions, respectively, making it a valuable intermediate in organic synthesis and cross-coupling reactions. Its distinct substitution pattern enhances reactivity in palladium-catalyzed transformations, such as Suzuki and Sonogashira couplings, enabling the construction of complex aromatic systems. The compound’s high purity and stability under standard conditions ensure consistent performance in research and industrial applications. It is particularly useful in materials science and pharmaceutical chemistry for designing advanced polymers, liquid crystals, and bioactive molecules. Proper handling is advised due to its halogenated nature.
1,4-Dibromo-2,5-diiodobenzene structure
1,4-Dibromo-2,5-diiodobenzene structure
Product Name:1,4-Dibromo-2,5-diiodobenzene
CAS No:63262-06-6
MF:C6H2Br2I2
MW:487.697024822235
MDL:MFCD00082898
CID:426898
PubChem ID:125307325
Update Time:2025-05-19

1,4-Dibromo-2,5-diiodobenzene Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dibromo-2,5-diiodobenzene
    • Benzene, 1,4-dibromo-2,5-diiodo-
    • NULL
    • 1,4-dibromo-2,5-diidobenzene
    • 1,4-dibromo-2,5-diiodo-benzene
    • 1,4-diiodo-2,5-dibromobenzene
    • 2,5-dibromo-1,4-diiodobenzene
    • Benzene,1,4-dibromo-2,5-diiodo
    • IVKPEQAIHJWGGT-UHFFFAOYSA-N
    • 1, 4-dibromo-2,5-diiodobenzene
    • 1,4-di-bromo-2,5-diiodobenzene
    • BCP19592
    • AB03145
    • AS05692
    • OR59457
    • FCH1328032
    • CM12178
    • 2,5-DIIODO-1,4-DIBROMO-BENZENE
    • AX8054588
    • D3904
    • MDL: MFCD00082898
    • Inchi: 1S/C6H2Br2I2/c7-3-1-5(9)4(8)2-6(3)10/h1-2H
    • InChI Key: IVKPEQAIHJWGGT-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=CC=1Br)I)Br

Computed Properties

  • Exact Mass: 485.66100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 106
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 2.938
  • Melting Point: 165.0 to 169.0 deg-C
  • Boiling Point: 377.174℃/760mmHg
  • PSA: 0.00000
  • LogP: 4.42080
  • Sensitiveness: Light Sensitive

1,4-Dibromo-2,5-diiodobenzene Security Information

1,4-Dibromo-2,5-diiodobenzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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1,4-Dibromo-2,5-diiodobenzene Production Method

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Additional information on 1,4-Dibromo-2,5-diiodobenzene

1,4-Dibromo-2,5-diiodobenzene (CAS No 63262-06-6): A Comprehensive Overview

1,4-Dibromo-2,5-diiodobenzene, also known by its CAS registry number CAS No 63262-06-6, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique substitution pattern, featuring bromine atoms at the 1 and 4 positions and iodine atoms at the 2 and 5 positions on a benzene ring. This arrangement not only imparts distinctive electronic properties but also renders the compound highly versatile for various applications.

The synthesis of 1,4-dibromo-2,5-diiodobenzene typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate bromination and iodination reactions under mild conditions. These developments have significantly enhanced the scalability of producing this compound for industrial applications.

CAS No 63262-06-6 has found applications in diverse areas due to its unique chemical properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules with potential anti-cancer and anti-inflammatory properties. Recent studies have demonstrated its role in constructing complex heterocyclic frameworks that exhibit promising pharmacological activities. Additionally, in materials science, this compound is employed as a precursor for advanced organic semiconductors and optoelectronic materials.

The electronic properties of 1,4-dibromo-2,5-diiodobenzene make it an attractive candidate for use in organic electronics. Its high electron-withdrawing capacity due to the presence of bromine and iodine substituents enhances its ability to act as an acceptor material in organic field-effect transistors (OFETs). Recent research has highlighted its potential in developing high-performance organic photovoltaic devices (OPVs), where it contributes to improved charge transport properties.

In terms of environmental impact, the handling and disposal of CAS No 63262-06-6 require careful consideration due to its halogen content. Regulatory bodies have established guidelines to minimize its environmental footprint during industrial processes. Innovations in waste management techniques, such as catalytic dehalogenation, are being explored to ensure sustainable practices in its production and application.

The toxicological profile of 1,4-dibromo-2,5-diiodobenzene has been a subject of recent investigations. Studies indicate that while it exhibits moderate toxicity in acute exposure scenarios, chronic exposure risks remain under evaluation. Regulatory agencies are continuously updating safety protocols based on emerging research findings to safeguard workers involved in its manufacturing and handling.

In conclusion, CAS No 63262-06-6, or 1,4-dibromo-2,5-diiodobenzene, stands as a testament to the ingenuity of modern organic chemistry. Its versatility across multiple domains underscores its importance as a key intermediate and material in contemporary scientific research and industrial applications. As advancements continue to unfold, this compound is poised to play an even more pivotal role in shaping future technologies and therapeutic solutions.

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